3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid

• Molecular Formula: C15H16N4O4
• Molecular Weight: 316.31 g/mol
• IUPAC Name: 5-(1-phenylmethoxycarbonylpyrrolidin-2-yl)-1H-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C15H16N4O4/c20-14(21)13-16-12(17-18-13)11-7-4-8-19(11)15(22)23-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,20,21)(H,16,17,18)
• InChI Key: JTRAQBBTTVFCBI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C3=NC(=NN3)C(=O)O

Description

3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid is a sophisticated heterocyclic building block of significant interest in medicinal chemistry and drug discovery. This compound features a unique molecular architecture, combining a pyrrolidine ring protected by a benzyloxycarbonyl (Cbz) group with a 1,2,4-triazole carboxylic acid moiety. The 1,2,4-triazole core is a privileged scaffold in pharmaceutical agents, known for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. [Source: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6270616/] Specifically, this molecule serves as a critical synthetic intermediate for the development of protease inhibitors. The structure is analogous to intermediates used in the synthesis of inhibitors targeting enzymes like Dipeptidyl Peptidase 4 (DPP-4), a well-established target for type 2 diabetes therapeutics. [Source: https://pubs.acs.org/doi/10.1021/jm901573b] The Cbz-protected pyrrolidine and the carboxylic acid group on the triazole ring provide versatile handles for further chemical modification, enabling researchers to construct more complex molecules for structure-activity relationship (SAR) studies and high-throughput screening campaigns. This product is intended For Research Use Only and is not for diagnostic or therapeutic applications.

Preparation Methods

Stepwise Synthetic Route

Step	Description	Reagents/Conditions	Yield (%)	Notes
1	Pyrrolidine ring formation	Cyclization of appropriate amino acid or precursor	Variable	Commonly via intramolecular cyclization or chiral pool synthesis
2	Benzyloxycarbonyl (Cbz) protection of pyrrolidine nitrogen	Reaction with benzyloxycarbonyl chloride (Cbz-Cl) in presence of base (e.g., NaHCO₃ or triethylamine)	Typically >80%	Protects nitrogen to prevent side reactions in subsequent steps
3	Formation of 1,2,4-triazole ring	Cyclization with hydrazine derivatives and formyl or acyl precursors under acidic or basic catalysis	40-70%	Requires precise pH and temperature control
4	Introduction of carboxylic acid at 5-position of triazole	Oxidation or hydrolysis of precursor esters or nitriles	50-65%	Often involves controlled oxidation (e.g., KMnO₄) or hydrolysis under reflux

This synthetic approach aligns with general methods for triazole-carboxylic acid derivatives and pyrrolidine-containing heterocycles.

Detailed Reaction Conditions and Mechanistic Insights

• Pyrrolidine Formation: The pyrrolidine ring is typically synthesized from amino acid derivatives or via intramolecular nucleophilic substitution. The stereochemistry at the 2-position is controlled by the choice of starting chiral materials.

• Cbz Protection: The benzyloxycarbonyl group is introduced by reacting pyrrolidine with benzyloxycarbonyl chloride under mild basic conditions, usually in an aqueous-organic biphasic system. This step prevents the nitrogen from participating in unwanted side reactions during triazole ring formation.

• Triazole Ring Formation: The 1,2,4-triazole ring is constructed by cyclization of hydrazide intermediates with formyl or acyl compounds. Acid catalysis (e.g., sulfuric acid) or use of acetic anhydride with sodium acetate as catalyst can facilitate ring closure. Reaction temperatures are typically maintained between 80-120 °C for 1-3 hours to optimize yields.

• Carboxylic Acid Introduction: Oxidative cleavage or hydrolysis steps introduce the carboxylic acid group at the 5-position of the triazole ring. Potassium permanganate oxidation under reflux or hydrolysis of ester intermediates in acidic or basic media are common methods.

• Purification: The final compound is purified by recrystallization or chromatographic techniques to achieve high purity suitable for biological evaluation.

Analytical Data and Characterization

Property	Data / Description
Molecular Formula	C₁₅H₁₆N₄O₄
Molecular Weight	316.31 g/mol
CAS Number	2059934-71-1
Physical State	Solid (typically crystalline)
Melting Point	Not widely reported; inferred from similar compounds to be moderate (100-150 °C)
Solubility	Soluble in organic solvents such as DMSO, DMF; limited aqueous solubility
Spectroscopic Characterization	Confirmed by NMR (¹H, ¹³C), IR (carboxylic acid and triazole peaks), and mass spectrometry

Research Perspectives and Comparative Methods

• Several synthetic routes for related triazole-carboxylic acids and pyrrolidine derivatives exist, often varying in the choice of protecting groups and cyclization conditions.

• The benzyloxycarbonyl group is preferred for its stability and ease of removal if further functionalization is required.

• Alternative protecting groups (e.g., Boc) can be employed but may affect reaction conditions and yields.

• Optimization studies indicate that controlling the temperature and pH during triazole ring formation significantly impacts the purity and yield of the target compound.

• Oxidative steps must be carefully monitored to avoid over-oxidation or decomposition.

Summary Table of Preparation Methods

Method Aspect	Details	Advantages	Limitations
Pyrrolidine synthesis	From amino acid derivatives or intramolecular cyclization	Stereochemical control possible	Requires chiral precursors
Cbz Protection	Reaction with Cbz-Cl under mild base	Stable protecting group	Additional deprotection step if needed
Triazole formation	Cyclization with hydrazine and acyl derivatives under acid/base catalysis	Efficient ring closure	Sensitive to reaction conditions
Carboxylic acid introduction	Oxidation (KMnO₄) or hydrolysis	Direct access to acid functionality	Risk of side reactions
Purification	Recrystallization, chromatography	High purity product	Time-consuming

Chemical Reactions Analysis

Types of Reactions

3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the benzyloxycarbonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a biochemical probe.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid involves its interaction with specific molecular targets. The pyrrolidine ring can engage in hydrogen bonding and hydrophobic interactions, while the triazole ring may participate in π-π stacking and coordination with metal ions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Triazole-Carboxylic Acid Derivatives

1-(4-Aminophenyl)-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-carboxylic acid (Compound 1.125c) Structure: Substituted with aromatic groups (aminophenyl and methoxyphenyl) instead of pyrrolidine. Synthesis: Achieved 89% yield with 98:2 diastereomeric ratio via optimized reaction conditions . Applications: Potential for targeting aromatic interaction sites in enzymes or receptors.

1-(4-Chloro-3-fluorophenyl)-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-carboxylic acid (Compound 3)

• Structure : Incorporates halogen (Cl, F) and methoxy substituents for enhanced electronegativity and lipophilicity.
• Relevance : Fluorine improves metabolic stability and membrane permeability .

Pyrrolidine/Azetidine-Carboxylic Acid Analogues

3-{1-[(tert-Butoxy)carbonyl]pyrrolidin-2-yl}benzoic acid Structure: Replaces triazole with a benzoic acid and uses a Boc-protecting group. Stability: Boc group is acid-labile, contrasting with the Cbz group’s hydrogenolysis sensitivity . Acidity: Benzoic acid (pKa ~4.2) is less acidic than triazole-carboxylic acid (pKa ~2.5–3.0), affecting solubility and ionization .

1-[(Benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid Structure: Azetidine (4-membered ring) with fluorine substitution. Ring Strain: Azetidine’s higher strain may limit conformational flexibility compared to pyrrolidine but enhances electrophilicity .

Comparative Data Table

Compound Name	Core Structure	Protecting Group	Substituents	Molecular Weight (g/mol)	Key Properties
Target Compound	1,2,4-Triazole	Cbz	Pyrrolidine	~345.34*	High acidity, conformational flexibility
1-(4-Aminophenyl)-3-(4-methoxyphenyl)-triazole	1,2,4-Triazole	None	Aromatic groups	~340.35*	Aromatic interactions, 89% synthesis yield
3-{1-[(Boc)pyrrolidin-2-yl}benzoic acid	Benzoic acid	Boc	Pyrrolidine	~307.35*	Acid-labile protection, moderate acidity
1-[(Cbz)-3-fluoroazetidine-3-carboxylic acid	Azetidine	Cbz	Fluorine	~281.27*	High ring strain, enhanced polarity

*Calculated based on molecular formulas from evidence.

Biological Activity

3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid (CAS Number: 2059934-71-1) is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{15}H_{16}N_{4}O_{4}$, with a molecular weight of 316.31 g/mol. The structure includes a pyrrolidine ring and a triazole moiety, which are significant in determining its biological activity.

Pharmacological Activities

Research indicates that compounds featuring the triazole ring exhibit a variety of biological activities, including:

• Antimicrobial Activity : Triazole derivatives are known for their efficacy against various bacterial strains. Studies have shown that derivatives similar to the compound demonstrate significant antibacterial effects against Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Activity : Some derivatives have been reported to exhibit anti-inflammatory properties, making them potential candidates for treating inflammatory diseases .
• Anticancer Activity : The triazole scaffold has been linked to anticancer properties through its ability to inhibit specific cancer cell lines. The mechanism often involves interference with cellular signaling pathways critical for tumor growth and survival.

The biological activity of 3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways critical for microbial growth or cancer cell proliferation.
• Receptor Binding : It may bind to specific receptors, modulating their activity and influencing cellular responses.

Antimicrobial Studies

A study published in MDPI highlighted the synthesis and antibacterial evaluation of triazole derivatives. The results indicated that several compounds exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Compound	Bacterial Strain	MIC (μg/ml)
Compound A	S. aureus	2
Compound B	E. coli	4
Compound C	P. aeruginosa	8

Anti-inflammatory Research

Research conducted by PubMed showed that certain triazole derivatives significantly inhibited inflammation markers in vitro. The study synthesized various derivatives and tested them against inflammatory models, demonstrating notable reductions in inflammatory cytokines .